
Spectroscopic Analysis of 1-
Methylcyclopentanol: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Methylcyclopentanol

Cat. No.: B105226 Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic analysis

of 1-methylcyclopentanol, a tertiary alcohol with significant applications in chemical synthesis.

This document is intended for researchers, scientists, and professionals in drug development,

offering detailed data, experimental protocols, and visualizations to aid in the characterization

of this compound.

Molecular Structure and Spectroscopic Overview
1-Methylcyclopentanol (C₆H₁₂O, MW: 100.16 g/mol ) is a cyclic alcohol whose structure gives

rise to a distinct spectroscopic signature.[1][2][3] This guide will delve into the analysis of its

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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